2-(4-(Dimethylamino)phenyl)-2-methoxyacetohydrazide

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 2-[4-(dimethylamino)phenyl]-2-methoxyacetohydrazide
• InChI: InChI=1S/C11H17N3O2/c1-14(2)9-6-4-8(5-7-9)10(16-3)11(15)13-12/h4-7,10H,12H2,1-3H3,(H,13,15)
• InChI Key: NHGZUAXCMMCAOK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(C(=O)NN)OC

Description

2-(4-(Dimethylamino)phenyl)-2-methoxyacetohydrazide is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(4-(dimethylamino)phenyl)-2-methoxyacetate (0.675 g, 2.84 mmol) in absolute ethanol (20 mL) was added hydrazine hydrate (0.8 mL, 16.4 mmol) and the mixture was heated at reflux for 22 hours. Additional hydrazine hydrate (1.0 mL, 20.6 mmol) was added and the heating continued for 7 hours. After cooling to room temperature, the mixture was concentrated in vacuo. The residue was dissolved in EtOAc and washed with water and brine, dried over Na2SO4 and concentrated in vacuo. The solid product was stirred with hot diethyl ether then hexanes were added. After cooling to room temperature, the solids were collected on a Büchner funnel and rinsed with 50% diethyl ether-hexanes then dried under vacuum to give 2-(4-(dimethylamino)phenyl)-2-methoxyacetohydrazide as an orange solid (0.246 g). Additional product was isolated from the mother liquor by chromatography (80-100% EtOAc-hexanes, then 5% methanol-EtOAc) to give an off-white solid (0.173 g, 66% yield total).